Cas no 253779-06-5 ((1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid)

• Product Name: (1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid
• CAS No: 253779-06-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 246705
• PubChem ID: 10910913
• Update Time: 2025-04-19

(1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, (1S,2S)-
• Cyclopropanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,
• (1S,2S)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylic acid
• 2-(((TERT-BUTOXYCARBONYL)AMINO)METHYL)CYCLOPROPANECARBOXYLIC ACID
• (1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid
• (1S,2S)-2-(tert-Butyloxycarbonylaminomethyl)cyclopropanecarboxylic acid
• AT35267
• CS-0078751
• (1S,2S)-2-(((tert-Butoxycarbonyl)amino)methyl)cyclopropane-1-carboxylic acid
• (1S, 2S)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylic acid
• CTK1A0455
• (1S,2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
• DTXSID60448080
• 253779-06-5
• (1S,2S)-2-{[(tert-butoxycarbonyl)amino]methyl}cyclopropane-1-carboxylic acid
• (1S,2S)-2-[(Boc-amino)methyl]cyclopropanecarboxylic Acid
• MFCD31729349

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-6-4-7(6)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7+/m1/s1
• InChI Key： ZVABYODYESELSO-RQJHMYQMSA-N
• SMILES： OC([C@H]1C[C@@H]1CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.11581
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63